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Compound of Interest

Compound Name: (-)-gamma-Ionone

Cat. No.: B1251174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioactive properties of the two

enantiomers of gamma-ionone: (-)-gamma-Ionone and (+)-gamma-Ionone. While research on

the specific bioactivities of gamma-ionone enantiomers is less extensive compared to its

isomers, alpha- and beta-ionone, this document synthesizes the available data, focusing on

their distinct olfactory properties and drawing potential parallels from related compounds to

guide future research.

Data Presentation: Quantitative Olfactory Profile
The most distinct and well-documented difference in the bioactivity of (-)-gamma-Ionone and

(+)-gamma-Ionone lies in their interaction with olfactory receptors. This interaction is highly

stereoselective, resulting in significantly different odor characteristics and detection thresholds.
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Enantiomer Odor Profile Odor Threshold (in air)

(+)-(S)-gamma-Ionone

Described as linear, very

pleasant, floral, green, and

woody, with a natural violet

tonality. It is considered the

more powerful and pleasant

isomer.[1]

0.07 ppb[1]

(-)-(R)-gamma-Ionone

Characterized by a weak

green, fruity, pineapple-like

odor with metallic and slightly

woody, ionone-type nuances.

[1]

11 ppb[1]

Experimental Protocols
The olfactory data presented is based on sensory panel analysis, a standard method in the

fragrance industry to characterize and quantify the sensory properties of chemical compounds.

Olfactory Evaluation Methodology
A panel of trained sensory experts is used to evaluate the odor of the purified enantiomers. The

protocol typically involves the following steps:

Sample Preparation: The enantiomers of gamma-ionone are purified to a high degree

(typically >99% enantiomeric excess) to avoid interference from the other enantiomer. The

purity is confirmed using chiral gas chromatography.

Dilution Series: A series of dilutions of each enantiomer in an odorless solvent (e.g., diethyl

phthalate or ethanol) is prepared.

Odor Threshold Determination: The odor detection threshold is determined as the lowest

concentration at which a statistically significant portion of the panelists can detect an odor

different from the blank solvent.

Odor Profile Description: Panelists are asked to describe the character of the odor using a

standardized vocabulary of descriptive terms.
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Inferred Bioactivity and Signaling Pathways
While direct comparative studies on the anti-inflammatory or anticancer activities of (-)- and (+)-

gamma-Ionone are not readily available in published literature, the well-studied bioactivity of

the related isomer, beta-ionone, can provide a hypothetical framework for potential

mechanisms of action. Beta-ionone is known to exert its effects, at least in part, through the

olfactory receptor OR51E2, which is ectopically expressed in various tissues, including prostate

cancer cells and melanocytes.[2][3][4]

Given the structural similarity, it is plausible that the enantiomers of gamma-ionone could also

interact with OR51E2 or other G-protein coupled receptors, potentially in an enantioselective

manner. The significant difference in their olfactory perception strongly supports the principle of

stereospecific receptor interaction.

Potential Signaling Pathway (Hypothesized)
The following diagram illustrates a potential signaling pathway that could be activated by

gamma-ionone enantiomers, based on the known pathways for beta-ionone.[2] It is important

to note that this is a speculative model and requires experimental validation for each gamma-

ionone enantiomer.
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Caption: Hypothesized signaling pathway for gamma-ionone enantiomers.
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Experimental Workflow for Bioactivity Screening
To address the current knowledge gap, the following experimental workflow is proposed for

comparing the bioactivity of (-)- and (+)-gamma-Ionone.
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Caption: Proposed workflow for comparing gamma-ionone enantiomer bioactivity.
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Conclusion and Future Directions
The existing data conclusively demonstrates that the bioactivity of gamma-ionone at the

olfactory receptor level is highly enantioselective. (+)-(S)-gamma-Ionone is a potent odorant

with a pleasant aroma, while (-)-(R)-gamma-Ionone is significantly weaker and possesses a

different scent profile.

However, a significant knowledge gap exists regarding the comparative bioactivity of these

enantiomers in other biological systems, such as their potential anti-inflammatory, anticancer,

or antimicrobial effects. The well-documented activities of the related isomer, beta-ionone,

suggest that these would be fruitful areas of investigation.

Future research should focus on performing the head-to-head comparisons outlined in the

proposed experimental workflow. Such studies are crucial for elucidating the full therapeutic

potential of each gamma-ionone enantiomer and for understanding the structure-activity

relationships that govern their biological effects. This will be invaluable for drug development

professionals seeking to leverage the specific properties of these chiral molecules.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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